4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C17H14FN3O4S/c18-13-8-6-12(7-9-13)16(22)19-17-21-20-15(25-17)10-11-26(23,24)14-4-2-1-3-5-14/h1-9H,10-11H2,(H,19,21,22)
• InChI Key: VPTGMDCIZYSWBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC2=NN=C(O2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O4S
• Molecular Weight: 375.4 g/mol

Description

4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide can reduce inflammation and pain in various animal models. It has been found to inhibit the production of prostaglandins, which are responsible for mediating pain and inflammation. Additionally, it has been shown to exhibit minimal toxicity and side effects, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide is its potent anti-inflammatory and analgesic activities. It can be used in various lab experiments to study the mechanisms of pain and inflammation. However, one of the limitations of this compound is its high cost, which may limit its use in certain research studies.

Future Directions

There are several future directions for the research and development of 4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide. One potential direction is to explore its potential as a drug for the treatment of pain and inflammation in humans. Additionally, further studies can be conducted to elucidate its mechanism of action and to identify any potential side effects or toxicity. Furthermore, it can be used as a tool to study the role of COX-2 in pain and inflammation.

Synthesis Methods

The synthesis of 4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazole-2-amine in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

4-fluoro-N-(5-(2-(phenylsulfonyl)ethyl)-1,3,4-oxadiazol-2-yl)benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.